2-Chloro-3-oxo-pentanedioic acid diethyl ester

• Molecular Formula: C9H13ClO5
• Molecular Weight: 236.65 g/mol
• IUPAC Name: diethyl 2-chloro-3-oxopentanedioate
• InChI: InChI=1S/C9H13ClO5/c1-3-14-7(12)5-6(11)8(10)9(13)15-4-2/h8H,3-5H2,1-2H3
• InChI Key: DRXLGCZDLWMAPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C(C(=O)OCC)Cl

Description

2-Chloro-3-oxo-pentanedioic acid diethyl ester is a useful research compound. Its molecular formula is C9H13ClO5 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 3-oxo-pentanedioic acid diethyl ester (1122 g, 5.327 mol) in CH2Cl2 (3 L) and cool to −9° C. To the above solution, slowly add a solution of sulfuryl chloride (374 g, 2.69 mol) in CH2Cl2 (3 L) over 3 h. Upon completion, add a second charge of sulfuryl chloride (374 g, 2.69 mol) in CH2Cl2 (3 L) over 4 h. Stir the resulting cooled solution for one hour, then warm to room temperature and stir overnight. Cool the solution in an ice bath and slowly add water (8 L). Stir for 15 min, then separate the layers. Extract the aqueous layer with additional CH2Cl2. Combine the organic phases and wash with saturated NaHCO3 (3 L). Dry and concentrate the organic solution to obtain 1370 g (105%) of the title compound as a colorless oil. Use the material as-is in the next reaction without further purification. ES/MS m/z (35Cl) 235 [M−1]−.